Cas no 2031268-97-8 (5-6-(chloromethyl)-1,3-dioxaindan-4-yl-2-methoxypyridine hydrochloride)

• Product Name: 5-6-(chloromethyl)-1,3-dioxaindan-4-yl-2-methoxypyridine hydrochloride
• CAS No: 2031268-97-8
• MF: C₁₄H₁₃Cl₂NO₃
• MW: 314.163922071457
• MDL: MFCD30345422
• CID: 5239337
• PubChem ID: 137832730
• Update Time: 2025-10-29

5-6-(chloromethyl)-1,3-dioxaindan-4-yl-2-methoxypyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[6-(Chloromethyl)-1,3-benzodioxol-4-yl]-2-methoxypyridine;hydrochloride
• 5-[6-(chloromethyl)-1,3-dioxaindan-4-yl]-2-methoxypyridine hydrochloride
• CID 137832730
• Pyridine, 5-[6-(chloromethyl)-1,3-benzodioxol-4-yl]-2-methoxy-, hydrochloride (1:1)
• 5-6-(chloromethyl)-1,3-dioxaindan-4-yl-2-methoxypyridine hydrochloride

• MDL： MFCD30345422
• Inchi： 1S/C14H12ClNO3.ClH/c1-17-13-3-2-10(7-16-13)11-4-9(6-15)5-12-14(11)19-8-18-12;/h2-5,7H,6,8H2,1H3;1H
• InChI Key： HCPZUDLQFZBYCL-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C(=C(C3C=NC(=CC=3)OC)C=1)OCO2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 40.6

Additional information on 5-6-(chloromethyl)-1,3-dioxaindan-4-yl-2-methoxypyridine hydrochloride

5-(6-(Chloromethyl)-1,3-dioxaindan-4-yl)-2-methoxypyridine Hydrochloride: A Comprehensive Overview

5-(6-(Chloromethyl)-1,3-dioxaindan-4-yl)-2-methoxypyridine hydrochloride (CAS No. 2031268-97-8) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and research communities. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic and medicinal chemistry applications. Its chloromethyl and methoxypyridine functional groups make it a versatile intermediate in the development of novel therapeutic agents.

The compound's CAS number 2031268-97-8 is often searched by researchers and chemists looking for detailed information on its properties and applications. With the increasing demand for small molecule inhibitors and targeted drug delivery systems, this compound has become a subject of interest in the context of drug discovery and biochemical research. Its structural features allow it to interact with specific biological targets, making it valuable for studying enzyme mechanisms and receptor binding.

One of the key reasons for the growing popularity of 5-(6-(chloromethyl)-1,3-dioxaindan-4-yl)-2-methoxypyridine hydrochloride is its potential application in the development of anti-inflammatory and neuroprotective agents. Recent studies have explored its role in modulating cellular pathways associated with oxidative stress and inflammation, which are hot topics in modern pharmacology. Researchers are particularly interested in how its dioxaindan core can be modified to enhance bioavailability and therapeutic efficacy.

From a synthetic chemistry perspective, the chloromethyl group in this compound offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. The methoxypyridine moiety also contributes to the compound's stability and solubility, making it suitable for various experimental conditions.

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The market for specialty chemicals like 5-(6-(chloromethyl)-1,3-dioxaindan-4-yl)-2-methoxypyridine hydrochloride is expanding, driven by advancements in precision medicine and personalized therapeutics. As the pharmaceutical industry continues to focus on targeted therapies, the demand for high-quality intermediates such as this compound is expected to rise. Suppliers and manufacturers are increasingly highlighting its purity and consistency to meet the stringent requirements of clinical research.

Another area of interest is the compound's potential role in green chemistry. Researchers are exploring eco-friendly synthesis routes to produce 5-(6-(chloromethyl)-1,3-dioxaindan-4-yl)-2-methoxypyridine hydrochloride with minimal environmental impact. This aligns with the global push toward sustainable and energy-efficient chemical processes, a topic that resonates with both academia and industry.

In summary, 5-(6-(chloromethyl)-1,3-dioxaindan-4-yl)-2-methoxypyridine hydrochloride (CAS No. 2031268-97-8) is a multifaceted compound with significant potential in drug development and biochemical research. Its unique structural attributes, combined with its applicability in cutting-edge therapeutic areas, make it a valuable asset for scientists and pharmaceutical companies alike. As research progresses, this compound is likely to play an even more prominent role in the discovery of next-generation medicines.